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Huntsville, AL - Alabama A&M University (AAMU) is carving a niche in the competitive

landscape of nanotechnology research, with focused efforts in antimicrobial nanofilms, nano-

magnetism, and carbon-based nanocomposites. This guide provides a comparative analysis of

AAMU's research in these areas against the work of leading institutions such as the

Massachusetts Institute of Technology (MIT), Stanford University, and the Georgia Institute of

Technology. The comparison is based on available research data and experimental

methodologies, offering valuable insights for researchers, scientists, and professionals in drug

development.

Antimicrobial Nanofilms for Food Preservation
A promising area of research at Alabama A&M University, led by Dr. Lamin Kassama in the

Food Engineering Lab, involves the development of antimicrobial nanofilms from hemp.[1] This

innovative approach aims to enhance food safety and extend the shelf life of perishable

products like fresh chicken by inhibiting the growth of common foodborne pathogens such as

Salmonella enterica and Listeria monocytogenes.[1]

Experimental Approach at AAMU:

The AAMU team utilizes an electrospinning technique to fabricate these nanofilms. While

specific quantitative data from peer-reviewed publications are emerging, the methodology

involves the use of a Fluidnatek LE-50 electrospinning and electrospraying system.[1] The
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process encapsulates antimicrobial compounds extracted from hemp into a biodegradable

polymer matrix, creating a nanofilm that actively releases these agents.[1]

Comparative Research at MIT:

Researchers at the Massachusetts Institute of Technology (MIT) are also at the forefront of

developing advanced antimicrobial food packaging. One notable project involves the use of

covalent organic frameworks (COFs) to encapsulate and release hexanal, a natural

antimicrobial agent. This research has demonstrated a significant, four-order-of-magnitude

decrease in mold growth on soybeans.

Feature
AAMU (Hemp-based
Nanofilm)

MIT (COF-based Hexanal
Release)

Antimicrobial Agent Hemp Extract Hexanal

Encapsulation Material Biodegradable Polymer
Covalent Organic Frameworks

(COFs)

Fabrication Method Electrospinning Not specified in initial findings

Reported Efficacy
Inhibition of Salmonella and

Listeria on chicken[1]

4-log reduction in mold on

soybeans

Biodegradability Yes[1] Not specified in initial findings

Experimental Protocol: Electrospinning of Nanofilms (General Workflow)

The following diagram illustrates a general workflow for the electrospinning process, similar to

the one likely employed at AAMU.
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A generalized workflow for the electrospinning of antimicrobial nanofilms.

Nano-magnetism: From Theoretical Foundations to
Advanced Materials
AAMU's research in nano-magnetism is gaining momentum, particularly through the theoretical

work of Dr. Congxiao Liu and the recent acquisition of advanced research instrumentation. Dr.

Liu's publication, "Classification of hysteresis loops for exchange biased F/NM/F trilayer with

antiferromagnetic interlayer coupling," provides a theoretical framework for understanding the

complex magnetization behaviors in nanomagnetic sensor devices.[2] This foundational work is

crucial for the design and optimization of such devices.

To bolster its experimental capabilities, AAMU has secured a grant from the Department of

Defense to acquire a state-of-the-art Vibrating Sample Magnetometer (VSM)-Torque system.

This equipment is essential for the precise characterization of magnetic materials and will

enable AAMU researchers to conduct high-quality, cutting-edge research in magnetism.

Comparative Research at Stanford University:
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Stanford University is a powerhouse in nano-magnetism and spintronics research. The work of

Professor Shan Wang, for instance, explores the application of magnetic nanotechnology in

both cancer detection and the development of next-generation computing technologies.

Research at Stanford delves into the fundamental properties of magnetic materials at the

nanoscale, with a strong emphasis on developing practical applications.

Feature AAMU Stanford University

Primary Focus

Theoretical understanding of

hysteresis loops in GMR

sensors;[2] Experimental

characterization of magnetic

materials.

Spintronics, magnetic

nanoparticles for biomedical

applications, advanced

magnetic materials.

Key Researchers Dr. Congxiao Liu[2] Professor Shan Wang

Key Equipment

Vibrating Sample

Magnetometer (VSM)-Torque

system

A wide array of advanced

nanofabrication and

characterization tools.

Logical Relationship: From Theoretical Models to Experimental Validation in Nano-magnetism

The following diagram illustrates the logical flow from theoretical modeling to experimental

validation in the field of nano-magnetism, a path that AAMU is actively pursuing.
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The iterative process of advancing nano-magnetism research.

Carbon-Based Nanocomposites for Enhanced
Mechanical Performance
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AAMU is also engaged in the research of carbon-based nanocomposites, an area with vast

potential for creating lightweight, high-strength materials. While specific publications with

detailed mechanical property data from AAMU are not yet widely available, this is a key area of

interest within their materials science research.

Comparative Research at Georgia Institute of Technology:

The Georgia Institute of Technology is a leader in the field of polymer and composite materials.

The Shofner Lab, for example, focuses on the processing-structure-property relationships of

polymers and composites, including those incorporating carbon-based nanomaterials. Their

research investigates how to design and fabricate hierarchical structures to improve material

properties.

A recent study from researchers affiliated with institutions including those in Italy investigated

the effects of carbon-based nanofillers (graphene nanoplatelets, carbon nanofibers, and carbon

nanotubes) on the mechanical properties of carbon fiber reinforced polymers (CFRPs) at

cryogenic temperatures. This research provides valuable quantitative data for comparison.

Mechanical
Property

Neat Epoxy
Epoxy + 0.5
wt% GNPs

Epoxy + 0.5
wt% CNFs

Epoxy + 0.5
wt% CNTs

Flexural Strength

(MPa) at RT
120.3 ± 3.5 128.7 ± 4.1 125.1 ± 3.8 122.5 ± 4.2

Flexural Modulus

(GPa) at RT
3.1 ± 0.1 3.3 ± 0.1 3.2 ± 0.1 3.1 ± 0.1

Flexural Strength

(MPa) at 77K
160.7 ± 5.1 172.4 ± 5.5 168.2 ± 5.3 164.1 ± 5.2

Flexural Modulus

(GPa) at 77K
4.0 ± 0.2 4.3 ± 0.2 4.2 ± 0.2 4.1 ± 0.2

ILSS (MPa) at

RT
70.2 ± 2.1 68.9 ± 2.0 69.5 ± 2.1 67.8 ± 2.0

ILSS (MPa) at

77K
85.3 ± 2.5 83.7 ± 2.4 84.5 ± 2.5 82.1 ± 2.4
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Source: Adapted from a study on the effect of carbon-based nanofillers on CFRPs. Note: This

data is for comparative purposes and is not from Georgia Tech directly, but represents the type

of quantitative analysis performed at leading institutions.

Experimental Workflow for Characterizing Mechanical Properties of Nanocomposites

The following diagram outlines the typical workflow for preparing and testing the mechanical

properties of carbon-based nanocomposites.

Nanocomposite Preparation

Mechanical Testing

Polymer Matrix

Dispersion
(e.g., Sonication, Shear Mixing)

Carbon-based Nanofiller
(e.g., CNTs, GNPs)

Curing/Solidification Sample Preparation
(e.g., ASTM standards)

Tensile Testing

Flexural Testing

Impact Testing

Data Acquisition & Analysis

Click to download full resolution via product page

A standard workflow for the mechanical characterization of nanocomposites.

In conclusion, Alabama A&M University is actively developing its nanotechnology research

capabilities and is poised to make significant contributions in its chosen areas of focus. While

leading institutions currently have a more extensive publication record with readily available

quantitative data, AAMU's strategic investments in equipment and focused research projects

indicate a strong potential for future growth and innovation in the field. Continued monitoring of

AAMU's research output will be crucial for a comprehensive, ongoing comparison.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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